1,3,5-Cyclohexanetriol
Overview
Description
1,3,5-Cyclohexanetriol, also known as mannitol, is a colorless crystalline solid . It is a polyol with three hydroxyl groups . Its molecular formula is C6H12O3 .
Synthesis Analysis
A range of eight novel ligands, based on the cis-1,3-trans-5-substituted cyclohexane framework, have been synthesized by a stereospecific route starting from cis-1,3,5-cyclohexanetriol . This route depends on the use of efficient mono-silylation and mono-tosylation procedures .Molecular Structure Analysis
The molecular formula of 1,3,5-Cyclohexanetriol is C6H12O3 . The average mass is 132.158 Da and the monoisotopic mass is 132.078644 Da .Chemical Reactions Analysis
1,3,5-Cyclohexanetriol is a polyol with three hydroxyl groups . It is soluble in water, ethanol, and methanol .Physical And Chemical Properties Analysis
1,3,5-Cyclohexanetriol has a density of 1.4±0.1 g/cm3 . Its boiling point is 302.1±42.0 °C at 760 mmHg . The vapour pressure is 0.0±1.4 mmHg at 25°C . The enthalpy of vaporization is 62.9±6.0 kJ/mol . The flash point is 154.2±22.5 °C . The index of refraction is 1.580 .Scientific Research Applications
Cyclohexane-1,3,5-triol, also known as 1,3,5-Cyclohexanetriol or Phloroglucinol, is an organic compound with the formula
C6H3(OH)3C_6H_3(OH)_3C6H3(OH)3
. It is a colorless solid and has several scientific research applications . However, the specific applications of this compound are not widely documented in the available resources. Here is a general overview of its applications:Synthesis of Pharmaceuticals
Phloroglucinol is used in the synthesis of pharmaceuticals . The specifics of which pharmaceuticals it is used in are not detailed in the available resources.
Production of Explosives
This compound is also used in the production of explosives . The exact process and the type of explosives it contributes to are not specified in the available resources.
Chemical Research
Cyclohexane-1,3,5-triol is used in chemical research, particularly in the study of organic compounds . The specifics of the research it is used in are not detailed in the available resources.
Industrial Applications
Cyclohexane-1,3,5-triol may have various industrial applications due to its chemical properties . The specifics of these industrial applications are not detailed in the available resources.
Mechanism of Action
Future Directions
properties
IUPAC Name |
cyclohexane-1,3,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c7-4-1-5(8)3-6(9)2-4/h4-9H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSDSKERRNURGGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(CC1O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00942577 |
Source
|
| Record name | Cyclohexane-1,3,5-triol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00942577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2041-15-8 |
Source
|
| Record name | 1,3,5-Cyclohexanetriol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2041-15-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phloroglucitol | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25143 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Cyclohexane-1,3,5-triol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00942577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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